Cas no 902506-95-0 (3-(4-fluorobenzenesulfonyl)-7-hydroxy-8-methyl-2H-chromen-2-one)

• Product Name: 3-(4-fluorobenzenesulfonyl)-7-hydroxy-8-methyl-2H-chromen-2-one
• CAS No: 902506-95-0
• MF: C₁₆H₁₁FO₅S
• MW: 334.318947076797
• CID: 5441989
• PubChem ID: 7246273
• Update Time: 2025-10-05

3-(4-fluorobenzenesulfonyl)-7-hydroxy-8-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Fluorophenyl)sulfonyl]-7-hydroxy-8-methyl-2H-1-benzopyran-2-one
• 3-(4-fluorobenzenesulfonyl)-7-hydroxy-8-methyl-2H-chromen-2-one
• 902506-95-0
• AKOS001812403
• 3-(4-fluorophenyl)sulfonyl-7-hydroxy-8-methylchromen-2-one
• 3-((4-fluorophenyl)sulfonyl)-7-hydroxy-8-methyl-2H-chromen-2-one
• AB00683209-01
• VU0511483-1
• F3165-1474

• Inchi： 1S/C16H11FO5S/c1-9-13(18)7-2-10-8-14(16(19)22-15(9)10)23(20,21)12-5-3-11(17)4-6-12/h2-8,18H,1H3
• InChI Key： IUXVXAYNUIDLKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1C(=O)OC2C(C)=C(C=CC=2C=1)O)(=O)=O

Computed Properties

• Exact Mass: 334.03112278g/mol
• Monoisotopic Mass: 334.03112278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Density: 1.510±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.0±50.0 °C(Predicted)
• pka: 7.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 3-(4-fluorobenzenesulfonyl)-7-hydroxy-8-methyl-2H-chromen-2-one

Comprehensive Overview of 3-(4-fluorobenzenesulfonyl)-7-hydroxy-8-methyl-2H-chromen-2-one (CAS No. 902506-95-0)

The compound 3-(4-fluorobenzenesulfonyl)-7-hydroxy-8-methyl-2H-chromen-2-one (CAS No. 902506-95-0) is a fluorinated coumarin derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a 4-fluorobenzenesulfonyl group and a hydroxy-methyl-substituted chromen-2-one backbone, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and applications while addressing trending topics such as green chemistry, drug discovery, and AI-driven molecular design.

One of the key features of 3-(4-fluorobenzenesulfonyl)-7-hydroxy-8-methyl-2H-chromen-2-one is its fluorinated aromatic ring, which enhances its metabolic stability and binding affinity in biological systems. This aligns with the growing demand for fluorinated pharmaceuticals, a hot topic in medicinal chemistry due to their improved efficacy and reduced side effects. Recent studies highlight the role of AI-powered drug discovery in optimizing such compounds, addressing common search queries like "how does fluorine improve drug performance?" and "AI in coumarin derivative synthesis."

The synthesis of CAS No. 902506-95-0 typically involves multi-step reactions, including sulfonylation and coumarin ring formation. Researchers are increasingly focusing on sustainable synthesis methods, such as catalytic processes and solvent-free conditions, to reduce environmental impact. This resonates with the global push toward green chemistry, a frequently searched term in academic and industrial circles. The compound’s 7-hydroxy group also offers opportunities for further functionalization, making it a versatile intermediate in organic synthesis.

In material science, 3-(4-fluorobenzenesulfonyl)-7-hydroxy-8-methyl-2H-chromen-2-one has shown promise in fluorescent probes and photodynamic therapy applications. Its chromen-2-one core exhibits strong UV absorption and emission properties, a feature often explored in bioimaging research. With the rise of precision medicine, questions like "how are coumarin derivatives used in diagnostics?" are gaining traction, further underscoring the compound’s relevance.

From a commercial perspective, the demand for high-purity fluorinated compounds like CAS No. 902506-95-0 is driven by their utility in high-throughput screening and lead optimization. Suppliers and researchers alike prioritize quality control and regulatory compliance, topics frequently searched in conjunction with specialty chemicals. The compound’s stability under various conditions also makes it suitable for long-term storage, a practical consideration for laboratories.

In conclusion, 3-(4-fluorobenzenesulfonyl)-7-hydroxy-8-methyl-2H-chromen-2-one represents a compelling case study at the intersection of traditional chemistry and modern innovation. Its applications span drug development, material science, and environmentally friendly synthesis, addressing both academic curiosity and industrial needs. By integrating keywords like "fluorinated coumarin uses" and "sustainable synthesis of sulfonyl compounds," this article aims to enhance visibility while providing actionable insights for professionals.